Cas no 1076198-22-5 (4-(2-Hydroxy-1,1-dimethylethyl)-N-6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-ylbenzenesulfonamide)

• Product Name: 4-(2-Hydroxy-1,1-dimethylethyl)-N-6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-ylbenzenesulfonamide
• CAS No: 1076198-22-5
• MF: C₂₅H₂₄ClN₅O₅S
• MW: 542.006563186646
• CID: 824197
• PubChem ID: 57363779
• Update Time: 2025-04-19

4-(2-Hydroxy-1,1-dimethylethyl)-N-6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-yl]benzenesulfonamide
• 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-chloro-5-(2-methoxyphenoxy)-(2,2´-bipyrimidin)-4-yl]benzenesulfonamide
• [(1S,4aS,4bR,6S,10aR,10bS,12aS)-1,6,10a,12a-tetramethyl-2,8-dioxo-4,4a,4b,5,6,9,10,10b,11,12-decahydro-3H-chrysen-1-yl] acetate
• 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-chloro-5-(2-methoxyphenoxy)-(2,2?-bipyrimidin)-4-yl]benzenesulfonamide
• 1076198-22-5
• J-001925
• N-[6-chloro-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]-4-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide
• 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-yl]benzenesulf
• N-(6-Chloro-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-yl)-4-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide
• DB-262561
• 4-(2-Hydroxy-1,1-dimethylethyl)-N-6-chloro-5-(2-methoxyphenoxy)-(2,2'-bipyrimidin)-4-ylbenzenesulfonamide

• Inchi： 1S/C25H24ClN5O5S/c1-25(2,15-32)16-9-11-17(12-10-16)37(33,34)31-22-20(36-19-8-5-4-7-18(19)35-3)21(26)29-24(30-22)23-27-13-6-14-28-23/h4-14,32H,15H2,1-3H3,(H,29,30,31)
• InChI Key： IJMIBRWHOCGOGQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C2N=CC=CN=2)=N1)NS(C1C=CC(=CC=1)C(C)(C)CO)(=O)=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 386.24600
• Monoisotopic Mass: 541.1186678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Melting Point: 206-210°C
• PSA: 60.44000
• LogP: 4.65520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines